molecular formula C₄₆H₅₆N₄O₁₀  . x( H₂O₄S) B1161575 19'-Oxovincaleukoblastine Sulfate

19'-Oxovincaleukoblastine Sulfate

Cat. No.: B1161575
M. Wt: 824.969808
Attention: For research use only. Not for human or veterinary use.
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Description

19'-Oxovincaleukoblastine Sulfate is a semi-synthetic derivative of vincaleukoblastine, a naturally occurring vinca alkaloid isolated from the Madagascar periwinkle plant (Catharanthus roseus). Structurally, it features a sulfate salt form with an oxo group (-O) substitution at the 19' position of the vindoline moiety. This modification is hypothesized to enhance solubility and alter pharmacokinetic properties compared to its parent compound.

Properties

Molecular Formula

C₄₆H₅₆N₄O₁₀ . x( H₂O₄S)

Molecular Weight

824.969808

Synonyms

19’-Oxovinblastine Sulfate;  (3aR,3a1R,4R,5S,5aR,10bR)-Methyl 4-Acetoxy-3a-ethyl-9-((3R,5S,7S,9S)-5-ethyl-5-hydroxy-9-(methoxycarbonyl)-15-oxo-2,4,5,6,7,8,9,10-octahydro-1H-3,7-methano[1]azacycloundecino[5,4-b]indol-9-yl)-5-hydroxy-8-methoxy-6-methyl-

Origin of Product

United States

Comparison with Similar Compounds

Structural and Chemical Properties

The oxo group at the 19' position distinguishes 19'-Oxovincaleukoblastine Sulfate from related compounds such as Vinblastine Sulfate and Vincristine Sulfate . While Vinblastine Sulfate (CAS 143-67-9) shares a core vincaleukoblastine structure, it lacks the 19'-oxo modification. This structural difference may influence electronic properties, solubility, and binding affinity to tubulin.

Property 19'-Oxovincaleukoblastine Sulfate Vinblastine Sulfate
Molecular Formula C₄₆H₅₈N₄O₁₀S C₄₆H₅₈N₄O₉S
Solubility Likely enhanced in polar solvents Soluble in water, methanol
Stability Susceptible to photodegradation* Light-sensitive
Key Functional Groups 19'-oxo, sulfate Sulfate, vindoline moiety

*Inferred from structural analogy; direct data unavailable.

Stability and Reactivity

Vinblastine Sulfate exhibits sensitivity to light and heat, requiring storage in airtight, light-resistant containers . The 19'-oxo group in 19'-Oxovincaleukoblastine Sulfate may increase susceptibility to oxidation or hydrolysis, though empirical stability data are lacking. Both compounds decompose under extreme conditions, producing hazardous byproducts such as CO, CO₂, NOₓ, and SOₓ .

Pharmacological Activity

While Vinblastine Sulfate is clinically used for Hodgkin’s lymphoma and testicular cancer, 19'-Oxovincaleukoblastine Sulfate’s therapeutic profile remains understudied. The oxo modification may alter pharmacokinetics (e.g., half-life, bioavailability) or reduce toxicity, but in vitro and in vivo studies are required to confirm these hypotheses.

Environmental Impact

Vinblastine Sulfate is classified as a water hazard class 1 (slightly hazardous), requiring neutralization before disposal to prevent groundwater contamination . The ecological impact of 19'-Oxovincaleukoblastine Sulfate remains uncharacterized but is expected to align with vinca alkaloid derivatives.

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